N-[[4-(2,3-dimethylphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[4-(2,3-dimethylphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C29H32N6O4S2/c1-19-8-6-10-23(16-19)31-27(36)18-40-29-33-32-26(35(29)25-11-7-9-20(2)21(25)3)17-30-28(37)22-12-14-24(15-13-22)41(38,39)34(4)5/h6-16H,17-18H2,1-5H3,(H,30,37)(H,31,36)
• InChI Key: RZFFOHWSXUVVOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3C)C)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C
• Molecular Formula: C29H32N6O4S2
• Molecular Weight: 592.7 g/mol

Description

N-[[4-(2,3-dimethylphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C29H32N6O4S2 and its molecular weight is 592.73. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(2,3-dimethylphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(2,3-dimethylphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interaction Studies

• A study by Karanth et al. (2019) focused on the crystal structure and Hirshfeld surface analysis of related derivatives, providing insights into intermolecular hydrogen bonds and molecular interactions relevant to the compound's stability and reactivity (Karanth et al., 2019).

Tritium Labeling and Biological Activity

• Research by Hong et al. (2015) involved the synthesis and characterization of tritium-labeled analogs of similar compounds. This work is significant for studying the biological activity and tracking the metabolic pathways of such compounds (Hong et al., 2015).

Antimicrobial and Antioxidant Properties

• Mange et al. (2013) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial and antifungal activities. These studies are crucial for understanding the potential use of such compounds in medical applications (Mange et al., 2013).

Synthesis and Molecular Docking

• A study by Fahim and Shalaby (2019) delved into the synthesis and biological evaluation of novel benzenesulfonamide derivatives. The research included molecular docking and DFT calculations, essential for predicting the interaction of such compounds with biological targets (Fahim & Shalaby, 2019).

Metabolic Pathway Analysis

• Hvenegaard et al. (2012) investigated the oxidative metabolism of a related antidepressant compound, providing insights into the metabolic pathways and enzyme interactions significant for pharmacological studies (Hvenegaard et al., 2012).